
Forchlorfenuron vs. CPPU: A Distinction Without
a Difference for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Forchlorofenuron

Cat. No.: B1256092 Get Quote

For research purposes, forchlorfenuron and CPPU (N-(2-chloro-4-pyridyl)-N'-phenylurea) are

chemically identical. The two names are used interchangeably in scientific literature and by

chemical suppliers to refer to the same synthetic cytokinin, a class of plant growth regulators

that promote cell division and differentiation. Both names correspond to the same CAS Number

(68157-60-8), chemical formula (C₁₂H₁₀ClN₃O), and molecular weight (247.68 g/mol ).

This guide provides a comprehensive comparison for researchers, scientists, and drug

development professionals, detailing the compound's mechanism of action, research

applications, and experimental data.

Chemical Identity
The compound known as forchlorfenuron is also widely recognized by its abbreviated name,

CPPU. Other synonyms include 4-CPPU and KT-30. For all intents and purposes in a research

context, these names refer to the exact same active molecule.
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Identifier Value

Chemical Name N-(2-chloro-4-pyridyl)-N'-phenylurea

Synonyms Forchlorfenuron, CPPU, 4-CPPU, KT-30

CAS Number 68157-60-8

Molecular Formula C₁₂H₁₀ClN₃O

Molecular Weight 247.68 g/mol

While the active ingredient is identical, researchers should be mindful of the purity of the

compound supplied. For routine agricultural or horticultural research, a technical grade (often

≥98% purity) may be sufficient.[1] However, for sensitive molecular or biochemical studies, an

analytical standard with a detailed certificate of analysis is recommended to minimize the

confounding effects of impurities.[2]

Mechanism of Action: A Potent Cytokinin
Forchlorfenuron/CPPU functions as a potent synthetic cytokinin.[3][4] Its primary mechanism of

action involves the promotion of cell division and differentiation in plants.[3][4] It is understood

to act synergistically with endogenous auxins to stimulate these processes.[5]

The cytokinin signaling pathway is a multi-step phosphorelay system.[6][7]

Forchlorfenuron/CPPU, like other cytokinins, is perceived by histidine kinase receptors in the

plant cells. This binding initiates a signaling cascade that ultimately leads to the activation of

transcription factors, which in turn regulate the expression of genes involved in cell cycle

progression and cell division.[6][7]
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Research Applications and Experimental Data
Forchlorfenuron/CPPU is widely used in agricultural and horticultural research to study and

manipulate fruit development. Its primary documented effects include increasing fruit size,

weight, and yield.[4][8] It is also utilized in plant tissue culture to promote shoot regeneration.

Whole Plant Applications: Enhancing Fruit Development
In numerous studies, forchlorfenuron/CPPU has been shown to significantly enhance the

physical characteristics of various fruits. The timing of application and concentration are critical

factors influencing its efficacy.

Table 1: Effect of Forchlorfenuron (CPPU) on Kiwifruit (cv. Hayward)
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Treatment
Application
Time

Fruit Weight
(g)

Fruit Length
(mm)

Fruit Diameter
(mm)

Control - 47.52 51.80 45.62

5 ppm CPPU

(Dip)
Petal Fall 121.99 77.75 53.74

5 ppm CPPU

(Foliar)
Petal Fall - - -

5 ppm CPPU

(Dip)

15 Days Post-

Petal Fall
- - -

5 ppm CPPU

(Foliar)

15 Days Post-

Petal Fall
- - -

Data adapted from a study on Kiwifruit cv. Hayward. Note: Not all data points were available in

the cited source.

Table 2: Effect of Forchlorfenuron (CPPU) on 'Verdejo' Grapes

Treatment Total Soluble Solids (°Brix) Total Polyphenol Index

Control 19.5 29.7

15 mg/L CPPU 22.5 31.8

Data adapted from a study on Verdejo grapes, showing a significant increase in soluble solids

and polyphenols.[8]

Plant Tissue Culture Applications
Forchlorfenuron/CPPU is also a valuable tool in plant tissue culture for inducing

organogenesis, particularly shoot formation. It is often used as a more potent alternative to

other cytokinins like BAP (6-Benzylaminopurine).

Table 3: Effect of Forchlorfenuron (CPPU) on in vitro Shoot Regeneration of Hibiscus rosa-

sinensis
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CPPU Concentration (µM)
Shoot Regeneration
Frequency (%)

Mean Number of Shoots
per Explant

0.0 (Control) 0 0

0.1 25 1.2

0.5 60 2.8

2.5 95 6.7

5.0 70 3.5

10.0 45 2.1

Data adapted from a study on Hibiscus rosa-sinensis, indicating an optimal concentration of 2.5

µM for shoot regeneration.[9]

Experimental Protocols
General Protocol for Whole Plant Application (Foliar
Spray)
This protocol provides a general framework for applying forchlorfenuron/CPPU to whole plants

to study its effects on fruit development. Researchers should optimize concentrations and

application timing for their specific plant species and experimental goals.
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Start: Experimental Design

1. Prepare Stock Solution
(e.g., 1 mg/mL in ethanol)

2. Prepare Working Solution
(Dilute stock to desired concentration,

e.g., 5-20 ppm)

3. Application
(Foliar spray to fruit clusters at
specific developmental stage)

4. Data Collection
(Measure fruit size, weight, etc.
at set intervals and at harvest)

5. Data Analysis
(Statistical comparison of
treated vs. control groups)

End: Conclusion
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General Experimental Workflow

Stock Solution Preparation: Dissolve forchlorfenuron/CPPU powder in a suitable solvent,

such as ethanol or DMSO, to create a concentrated stock solution (e.g., 1 mg/mL).[10] Store

the stock solution at -20°C for up to 3 months.[11]
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Working Solution Preparation: Dilute the stock solution with distilled water to the desired final

concentration (typically in the range of 5-20 ppm or mg/L for fruit applications).[12] A small

amount of surfactant may be added to improve coverage.

Application: Apply the working solution to the target plants, usually as a foliar spray directed

at the developing fruit clusters.[13] The timing of application is critical and often occurs at

specific developmental stages, such as petal fall or shortly after fruit set.[3]

Control Group: Treat a control group of plants with a solution containing the same solvent

and surfactant concentrations but without forchlorfenuron/CPPU.

Data Collection and Analysis: At predetermined time points and at harvest, collect data on

relevant parameters such as fruit size, weight, firmness, and biochemical composition.[3]

Statistically analyze the data to compare the treated and control groups.

General Protocol for Plant Tissue Culture Application
This protocol outlines the general steps for using forchlorfenuron/CPPU in plant tissue culture

media to promote shoot regeneration.

Explant Preparation: Select and sterilize appropriate explant material (e.g., leaf discs, nodal

segments) according to standard plant tissue culture protocols.[10]

Media Preparation: Prepare a suitable basal medium (e.g., Murashige and Skoog) and

supplement it with the desired concentration of forchlorfenuron/CPPU.[10] The optimal

concentration can range from 0.1 to 10.0 µM, depending on the plant species.[9] The

forchlorfenuron/CPPU stock solution should be filter-sterilized and added to the autoclaved

and cooled medium.

Culture Initiation: Place the sterilized explants onto the prepared medium in sterile culture

vessels.

Incubation: Incubate the cultures under controlled environmental conditions (e.g., 25°C, 16-

hour photoperiod).[10]

Subculture and Rooting: Subculture the developing shoots to fresh medium every 3-4 weeks.

Once shoots have reached a suitable size, transfer them to a rooting medium, which typically
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contains an auxin but no cytokinin.[10]

Conclusion
Forchlorfenuron and CPPU are unequivocally the same compound, offering a powerful tool for

researchers in plant science. While the name may vary, the chemical entity and its biological

activity remain consistent. For reproducible and reliable experimental outcomes, researchers

should prioritize the use of high-purity grades of this compound and carefully optimize

application protocols for their specific research questions and plant systems. The extensive

body of research on forchlorfenuron/CPPU provides a solid foundation for its continued use in

advancing our understanding of plant growth and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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